Trichloroacetyl Isocyanate
Trichloroacetyl Isocyanate
Brand Name:
Vulcanchem
CAS No.:
3019-71-4
VCID:
VC0151557
InChI:
InChI=1S/C3Cl3NO2/c4-3(5,6)2(9)7-1-8
SMILES:
C(=NC(=O)C(Cl)(Cl)Cl)=O
Molecular Formula:
C3Cl3NO2
Molecular Weight:
188.39 g/mol
Trichloroacetyl Isocyanate
CAS No.: 3019-71-4
Reference Standards
VCID: VC0151557
Molecular Formula: C3Cl3NO2
Molecular Weight: 188.39 g/mol
| CAS No. | 3019-71-4 |
|---|---|
| Product Name | Trichloroacetyl Isocyanate |
| Molecular Formula | C3Cl3NO2 |
| Molecular Weight | 188.39 g/mol |
| IUPAC Name | 2,2,2-trichloroacetyl isocyanate |
| Standard InChI | InChI=1S/C3Cl3NO2/c4-3(5,6)2(9)7-1-8 |
| Standard InChIKey | GRNOZCCBOFGDCL-UHFFFAOYSA-N |
| SMILES | C(=NC(=O)C(Cl)(Cl)Cl)=O |
| Canonical SMILES | C(=NC(=O)C(Cl)(Cl)Cl)=O |
| Synonyms | 2,2,2-Trichloro-acetyl Isocyanate; Trichloro-acetic Acid Anhydride with Isocyanic Acid; Trichloro-acetyl Isocyanate; Isocyanic Acid Anhydride with Trichloroacetic Acid; 2,2,2-Trichloroacetyl Isocyanate; Trichloroacetyl Isocyanate; α,α,α-Trichloroace |
| PubChem Compound | 76400 |
| Last Modified | Nov 11 2021 |
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